Cas no 1508841-86-8 ((2-Bromoethyl)-ethylcarbamic acid tert-butyl ester)

• Product Name: (2-Bromoethyl)-ethylcarbamic acid tert-butyl ester
• CAS No: 1508841-86-8
• MF: C₉H₁₈BrNO₂
• MW: 252.148722171783
• CID: 4701323
• Update Time: 2025-05-22

(2-Bromoethyl)-ethylcarbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (2-Bromoethyl)-ethylcarbamic acid tert-butyl ester
• tert-butyl N-(2-bromoethyl)-N-ethylcarbamate
• (2-Bromo-ethyl)-ethyl-carbamic acid tert-butyl ester

• Inchi： 1S/C9H18BrNO2/c1-5-11(7-6-10)8(12)13-9(2,3)4/h5-7H2,1-4H3
• InChI Key： AIPLAHZRPDQTLJ-UHFFFAOYSA-N
• SMILES： BrCCN(C(=O)OC(C)(C)C)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 166
• Topological Polar Surface Area: 29.5

Additional information on (2-Bromoethyl)-ethylcarbamic acid tert-butyl ester

Compound CAS No. 1508841-86-8: (2-Bromoethyl)-ethylcarbamic acid tert-butyl ester

The compound with CAS No. 1508841-86-8, commonly referred to as (2-Bromoethyl)-ethylcarbamic acid tert-butyl ester, is a significant organic compound in the field of chemistry and material science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in the synthesis of advanced materials, pharmaceuticals, and specialty chemicals.

Structure and Synthesis: The molecular structure of (2-Bromoethyl)-ethylcarbamic acid tert-butyl ester consists of a bromoalkyl group attached to an ethylcarbamic acid moiety, which is further esterified with a tert-butyl group. This structure makes it a versatile intermediate in organic synthesis. Researchers have developed efficient synthetic routes for this compound, leveraging modern catalytic methods and green chemistry principles to minimize environmental impact.

Applications in Materials Science: Recent advancements have demonstrated the utility of (2-Bromoethyl)-ethylcarbamic acid tert-butyl ester in the development of high-performance polymers and coatings. Its ability to undergo controlled polymerization reactions has led to the creation of materials with enhanced mechanical properties and thermal stability. These materials are finding applications in aerospace, automotive industries, and electronic devices.

Pharmaceutical Applications: In the pharmaceutical sector, this compound has shown promise as an intermediate in drug discovery processes. Its unique reactivity allows for the synthesis of bioactive molecules with potential therapeutic benefits. Studies published in leading journals have explored its role in developing novel anti-inflammatory agents and targeted drug delivery systems.

Environmental Considerations: As industries increasingly prioritize sustainability, the environmental impact of (2-Bromoethyl)-ethylcarbamic acid tert-butyl ester has been a focal point of recent research. Scientists are investigating methods to optimize its production processes, reduce waste generation, and enhance its biodegradability. These efforts align with global initiatives aimed at promoting circular economy principles.

Future Directions: The continued exploration of (2-Bromoethyl)-ethylcarbamic acid tert-butyl ester is expected to unlock new opportunities across multiple disciplines. Ongoing research is focused on expanding its application in nanotechnology, where it could serve as a building block for nanomaterials with unprecedented properties. Additionally, its potential role in renewable energy technologies, such as advanced battery systems, is being actively investigated.

In conclusion, (2-Bromoethyl)-ethylcarbamic acid tert-butyl ester stands out as a pivotal compound with diverse applications and ongoing research potential. Its contribution to modern chemistry underscores the importance of continuous innovation and interdisciplinary collaboration in advancing scientific knowledge.